Cas no 2137062-20-3 ((2R)-1-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]propan-2-amine)

• Product Name: (2R)-1-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]propan-2-amine
• CAS No: 2137062-20-3
• MF: C₆H₉F₃N₄
• MW: 194.157670736313
• CID: 5255533
• Update Time: 2025-08-05

(2R)-1-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]propan-2-amine
• 1H-1,2,4-Triazole-3-ethanamine, α-methyl-5-(trifluoromethyl)-, (αR)-

• Inchi： 1S/C6H9F3N4/c1-3(10)2-4-11-5(13-12-4)6(7,8)9/h3H,2,10H2,1H3,(H,11,12,13)/t3-/m1/s1
• InChI Key： OGVSLUNRWUTPQS-GSVOUGTGSA-N
• SMILES： FC(C1=NNC(C[C@@H](C)N)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 0.7
• Topological Polar Surface Area: 67.6

Additional information on (2R)-1-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]propan-2-amine

Chemical Compound CAS No. 2137062-20-3: (2R)-1-[3-(Trifluoromethyl)-1H-1,2,4-Triazol-5-yl]Propan-2-Amine

The chemical compound with CAS No. 2137062-20-3, commonly referred to as (2R)-1-[3-(Trifluoromethyl)-1H-1,2,4-Triazol-5-yl]Propan-2-Amine, is a structurally complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds known for their stability and versatility in chemical synthesis. The presence of the trifluoromethyl group further enhances its unique properties, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its potential as a drug candidate. Researchers have explored its role in enzyme inhibition, where the triazole ring and the trifluoromethyl substituent play critical roles in molecular interactions. The stereochemistry at the (R) configuration has been shown to influence its binding affinity to target proteins, making it a promising lead compound for further optimization in drug discovery pipelines.

The synthesis of (2R)-1-[3-(Trifluoromethyl)-1H-1,2,4-Triazol-5-yl]Propan-2-Amine involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the triazole ring through a click reaction or other cyclization methods, followed by selective substitution to introduce the trifluoromethyl group. The stereochemistry at the propanamine position is typically controlled during the synthesis to ensure high enantiomeric purity, which is crucial for its intended applications.

One of the most exciting developments involving this compound is its potential application in antiviral therapies. Studies have demonstrated that it exhibits antiviral activity against several strains of viruses, including those causing respiratory infections. Its ability to inhibit viral replication without significant cytotoxicity makes it a valuable addition to the arsenal of antiviral agents under investigation.

In addition to its biological applications, this compound has also been explored for its role in catalytic processes. The triazole moiety serves as a potential ligand for metal catalysts, enabling efficient transformations in organic synthesis. Recent advancements in asymmetric catalysis have leveraged this compound's structure to achieve high enantioselectivity in key reactions, further underscoring its versatility.

The environmental impact and safety profile of (2R)-1-[3-(Trifluoromethyl)-1H-1,2,4-Triazol-5-Yl]Propan-2-Amine have also been subjects of recent research. Studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, long-term toxicity studies are still underway to fully understand its safety implications for human use and environmental release.

In conclusion, CAS No. 2137062-20-3 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future innovations within pharmaceuticals and beyond.